Cas no 924818-75-7 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924818-75-7
• MF: C₁₅H₁₇FN₄O₃S
• MW: 352.383885145187
• CID: 5428036
• Update Time: 2025-05-27

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxothiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(4-fluorophenyl)-N,5-dimethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H17FN4O3S/c1-10-14(15(21)19(2)13-7-8-24(22,23)9-13)17-18-20(10)12-5-3-11(16)4-6-12/h3-6,13H,7-9H2,1-2H3
• InChI Key： RXWUDGFZNAZFFU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(C)=C(C(N(C)C2CCS(=O)(=O)C2)=O)N=N1

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924818-75-7)

In the realm of modern medicinal chemistry and pharmaceutical research, the compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924818-75-7) has garnered significant attention due to its unique structural features and potential therapeutic applications. This sulfone-containing triazole derivative exemplifies the innovative strategies employed in drug design, particularly in targeting specific biological pathways. Researchers and industry professionals are increasingly exploring its pharmacokinetic properties and mechanism of action, making it a subject of interest in both academic and commercial settings.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide combines a fluorophenyl moiety with a triazole-carboxamide core, linked via a sulfolane-derived scaffold. This arrangement is notable for its potential to enhance binding affinity and metabolic stability, addressing common challenges in small-molecule drug development. Recent studies have highlighted its relevance in the context of enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapies.

From a synthetic perspective, the preparation of CAS No. 924818-75-7 involves multi-step organic transformations, including cyclization and amide coupling reactions. The incorporation of the 1,2,3-triazole ring—a hallmark of click chemistry—underscores its compatibility with high-throughput screening and combinatorial chemistry approaches. Such methodologies are pivotal in accelerating drug discovery pipelines, a topic frequently searched by professionals seeking optimized synthetic routes or scalable production techniques.

In the broader landscape of bioactive compounds, this molecule’s 4-fluorophenyl substituent is often associated with improved lipophilicity and blood-brain barrier penetration, traits highly sought after in CNS drug development. Concurrently, the sulfone group may contribute to oxidative stability, a feature explored in recent forums discussing prodrug design and metabolite resistance. These attributes resonate with trending queries on platforms like PubMed and Google Scholar, where users frequently investigate structure-activity relationships (SAR) and ADME profiling.

Applications of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide extend to preclinical research, particularly in oncology and inflammation. Its potential as a kinase inhibitor has been speculated in several patent filings, coinciding with the rise of personalized cancer therapies. This aligns with popular search terms such as "next-generation kinase inhibitors" and "small molecules in immuno-oncology," reflecting the compound’s relevance to cutting-edge therapeutic areas.

Quality control and analytical characterization of CAS No. 924818-75-7 typically employ advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with regulatory standards. Discussions on impurity profiling and polymorph screening—common concerns in pharmaceutical manufacturing—are also pertinent to this compound, as evidenced by industry-focused webinars and whitepapers.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-fluorophenyl)-N,5-dimethyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in contemporary drug discovery. Its structural ingenuity and multifaceted applications position it at the intersection of chemical innovation and therapeutic potential, answering the growing demand for novel molecular entities in global healthcare solutions.